Cas no 2137615-82-6 (ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate
• CAS No: 2137615-82-6
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6264016
• PubChem ID: 165483438
• Update Time: 2025-05-23

ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate
• EN300-1127376
• 2137615-82-6

• Inchi： 1S/C10H13NO3S/c1-4-14-9(13)5-8(12)10-11-6(2)7(3)15-10/h4-5H2,1-3H3
• InChI Key： ZLDUQZSENJRFBC-UHFFFAOYSA-N
• SMILES： S1C(C(CC(=O)OCC)=O)=NC(C)=C1C

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.5Ų

Additional information on ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate

Professional Introduction to Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate (CAS No. 2137615-82-6)

Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate, a compound with the chemical identifier CAS No. 2137615-82-6, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of thiazole derivatives, which are well-known for their broad spectrum of biological activities and potential therapeutic applications. The presence of a carboxylate ester group and a dimethylthiazole moiety in its molecular structure contributes to its distinctive chemical behavior and reactivity, making it a subject of extensive research in synthetic chemistry and drug discovery.

The molecular formula of Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate is C₉H₁₂N₂O_{3, reflecting its complex composition and the presence of multiple functional groups. The dimethylthiazole ring is a key structural feature that imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. This structural motif has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding.}

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate has been investigated for its potential as an intermediate in the synthesis of novel pharmaceuticals. Its ability to undergo various chemical transformations makes it a valuable building block for medicinal chemists seeking to develop new drugs with improved pharmacological profiles.

The compound's carboxylate ester group is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the solubility and bioavailability of derivatives derived from it. This feature is crucial in drug design, where optimizing solubility and metabolic stability is essential for achieving therapeutic efficacy. Furthermore, the ester group can be hydrolyzed or transesterified under specific conditions, providing flexibility in synthetic routes and allowing for the creation of diverse chemical libraries.

Recent studies have highlighted the importance of dimethylthiazole derivatives in medicinal chemistry. Researchers have demonstrated that these compounds can exhibit potent activity against various targets, including kinases, proteases, and ion channels. For instance, modifications to the dimethylthiazole core have been shown to enhance binding affinity and selectivity, crucial factors in drug development. Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate serves as a prime example of how structural optimization can lead to the discovery of novel therapeutic agents.

The synthesis of Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate involves multi-step organic reactions that showcase the compound's versatility as a synthetic intermediate. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thiazole ring. Subsequent functionalization steps introduce the ester group and other substituents, leading to the desired product. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity.

The pharmacological potential of Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate has been explored through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting binding modes and interactions with biological targets, while experimental assays provide empirical evidence of biological activity. These combined methodologies have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications.

In conclusion, Ethyl 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanoate (CAS No. 2137615-82-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutics targeting various diseases. The ongoing research into this compound underscores its importance as a building block for future drug development efforts. As our understanding of its properties continues to grow, so too will its potential applications in medicine.